Cas no 1361571-69-8 (3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol)

• Product Name: 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol
• CAS No: 1361571-69-8
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4966465
• Update Time: 2025-06-14

3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H7Cl4NO/c13-7-3-8(11(16)9(14)4-7)12-10(15)6(5-18)1-2-17-12/h1-4,18H,5H2
• InChI Key： BKXSNPCJZHRQHF-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=CN=C1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 322.925225 g/mol
• Monoisotopic Mass: 320.928175 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 33.1
• Molecular Weight: 323.0

Additional information on 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol

Recent Advances in the Study of 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol (CAS: 1361571-69-8)

In recent years, the compound 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol (CAS: 1361571-69-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chlorinated pyridine structure, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities, particularly in the context of antimicrobial and anticancer properties.

A recent study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol against multidrug-resistant bacterial strains. The researchers employed a combination of in vitro assays and molecular docking simulations to demonstrate that this compound exhibits potent inhibitory effects against Staphylococcus aureus and Escherichia coli. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for the development of novel antibiotics.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters, explored the anticancer properties of 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol. The study revealed that the compound induces apoptosis in cancer cells by targeting specific signaling pathways, including the PI3K/AKT/mTOR axis. These findings suggest that this molecule could serve as a scaffold for the design of new anticancer agents, particularly for tumors that are resistant to conventional therapies.

In addition to its biological activities, recent advancements in the synthetic methodology of 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol have been reported. A team of chemists developed a more efficient and scalable synthesis route, which was published in Organic Process Research & Development. The new method reduces the number of steps and improves the overall yield, making the compound more accessible for further pharmacological studies and potential industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future research. Nevertheless, the compound's unique chemical structure and diverse biological activities position it as a valuable candidate for continued investigation in the fields of drug discovery and chemical biology.

In conclusion, the latest research on 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol (CAS: 1361571-69-8) underscores its potential as a multifunctional agent in antimicrobial and anticancer therapy. Ongoing studies are expected to further unravel its mechanisms and optimize its properties, paving the way for its eventual application in clinical settings.